Cas no 65128-98-5 (4,5-dimethyl-1,3-oxazole-2-carbaldehyde)

• Product Name: 4,5-dimethyl-1,3-oxazole-2-carbaldehyde
• CAS No: 65128-98-5
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 1685485
• PubChem ID: 14920525
• Update Time: 2025-04-21

4,5-dimethyl-1,3-oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxaldehyde, 4,5-dimethyl-
• 4,5-dimethyl-1,3-oxazole-2-carbaldehyde
• SY344425
• MFCD16989182
• 4,5-DIMETHYLOXAZOLE-2-CARBALDEHYDE
• AT18582
• DB-411866
• 65128-98-5
• SCHEMBL24346200
• Z1404730693
• EN300-106410
• 4,5-dimethyl-2-Oxazolecarboxaldehyde
• DTXSID70565434

• Inchi： 1S/C6H7NO2/c1-4-5(2)9-6(3-8)7-4/h3H,1-2H3
• InChI Key： XHEMOUHXSVJUJF-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(C)=C1C

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles